5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole

• IUPAC Name: 5-[(4-bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole
• InChI: InChI=1S/C11H13BrN4O/c1-7-4-9(5-8(2)11(7)12)17-6-10-13-15-16(3)14-10/h4-5H,6H2,1-3H3
• InChI Key: PYSUBWQIHUAVEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC2=NN(N=N2)C
• Molecular Formula: C11H13BrN4O
• Molecular Weight: 297.15 g/mol

Description

5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole is an organic compound that features a tetrazole ring substituted with a bromo-dimethylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromo-3,5-dimethylphenol and 2-methyltetrazole.

Reaction Conditions: The phenol group of 4-bromo-3,5-dimethylphenol is first converted to a phenoxide ion using a base such as sodium hydroxide. This phenoxide ion then reacts with a suitable alkylating agent to introduce the methyltetrazole group.

Purification: The product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole can undergo various chemical reactions, including:

Substitution Reactions: The bromo group can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Coupling Reactions: The phenoxy group can participate in coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and conditions typically involve solvents like dimethyl sulfoxide or acetonitrile.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of substituted tetrazoles, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound can be incorporated into polymers or other materials to enhance their properties.

Biological Studies: It can be used as a probe or ligand in biological assays to study enzyme interactions or receptor binding.

Industrial Applications: The compound can be used in the development of new catalysts or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole involves its interaction with specific molecular targets. The bromo-dimethylphenoxy group can interact with enzymes or receptors, modulating their activity. The tetrazole ring can also participate in hydrogen bonding or coordination with metal ions, influencing the compound’s biological or chemical activity.

Comparison with Similar Compounds

Similar Compounds

4-Bromo-3,5-dimethylphenol: A precursor in the synthesis of the target compound.

2-Methyltetrazole: Another precursor used in the synthesis.

4-Bromo-3,5-dimethylphenoxyacetic acid: A structurally similar compound with different functional groups.

Uniqueness

5-[(4-Bromo-3,5-dimethylphenoxy)methyl]-2-methyltetrazole is unique due to the combination of the bromo-dimethylphenoxy group and the tetrazole ring. This combination imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.